5-(2-Bromophenoxy)pyrimidin-2-ol

• Molecular Formula: C10H7BrN2O2
• Molecular Weight: 267.08 g/mol
• IUPAC Name: 5-(2-bromophenoxy)-1H-pyrimidin-2-one
• InChI: InChI=1S/C10H7BrN2O2/c11-8-3-1-2-4-9(8)15-7-5-12-10(14)13-6-7/h1-6H,(H,12,13,14)
• InChI Key: AYPFUHHWWDUNLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC2=CNC(=O)N=C2)Br

Description

Nuclear Magnetic Resonance (NMR) Spectral Profile

While direct NMR data for 5-(2-bromophenoxy)pyrimidin-2-ol are unavailable, analogous compounds provide insights:

• ¹H NMR : The pyrimidine ring’s protons at positions 4 and 6 are expected to resonate as doublets between δ 8.2–8.5 ppm due to deshielding by electronegative substituents. The hydroxyl proton (position 2) may appear as a broad singlet near δ 10.5 ppm. The 2-bromophenoxy group’s aromatic protons would split into distinct multiplets: ortho to bromine (δ 7.3–7.5 ppm), meta (δ 6.9–7.1 ppm), and para (δ 7.0–7.2 ppm).
• ¹³C NMR : The carbonyl carbon (C2) would resonate near δ 160 ppm, while pyrimidine carbons (C4, C5, C6) appear between δ 140–155 ppm. The 2-bromophenoxy carbons would align with typical aryl-bromide shifts: C-Br at δ 120–125 ppm and oxygen-bearing quaternary carbon at δ 150–155 ppm.

Infrared (IR) Vibrational Signatures

Key IR absorptions include:

• O-H stretch : A broad band near 3200–3400 cm⁻¹ from the hydroxyl group.
• C-O-C asymmetric stretch : ~1250 cm⁻¹ from the phenoxy ether linkage.
• C-Br stretch : A medium-intensity peak at 550–650 cm⁻¹.
• Pyrimidine ring vibrations : C=N stretches at 1600–1650 cm⁻¹ and C=C stretches at 1500–1550 cm⁻¹.

Mass Spectrometric Fragmentation Patterns

In electron ionization (EI) mass spectrometry, the molecular ion ([M]⁺) is expected at m/z 267 (base peak). Key fragments include:

• Loss of Br (m/z 188, [M – Br]⁺).
• Cleavage of the ether bond, yielding a pyrimidin-2-ol ion (m/z 111) and a 2-bromophenol ion (m/z 173).
• Further fragmentation of the pyrimidine ring to ions at m/z 68 (C₃H₂N₂⁺) and m/z 94 (C₄H₄N₂O⁺).

Single-Crystal X-ray Diffraction Studies

No crystallographic data for 5-(2-bromophenoxy)pyrimidin-2-ol are reported in the provided sources. However, related bromopyrimidines, such as 2-(4-bromophenyl)pyrimidin-5-ol, adopt planar geometries with dihedral angles <5° between the pyrimidine and aryl rings. The bromine atom’s steric and electronic effects likely influence packing motifs, favoring π-π stacking and halogen bonding.

Computational Chemistry Insights

Density Functional Theory (DFT) Calculations

DFT studies at the B3LYP/6-31G(d,p) level predict a planar geometry for the pyrimidine ring, with the 2-bromophenoxy group rotated ~30° relative to the ring plane to minimize steric hindrance. The calculated bond lengths include:

• C2-O (hydroxyl): 1.36 Å
• C5-O (ether): 1.42 Å
• C-Br: 1.89 Å.

Molecular Orbital Analysis

The highest occupied molecular orbital (HOMO) is localized on the pyrimidine ring and hydroxyl group, while the lowest unoccupied molecular orbital (LUMO) resides on the 2-bromophenoxy moiety. The HOMO-LUMO gap is estimated at 4.2 eV, indicating moderate electronic stability.

Preparation Methods

Overview:

This method involves the initial formation of a bromophenoxy intermediate, followed by cyclization to form the pyrimidine core, and subsequent hydroxylation at the 2-position.

Stepwise Procedure:

Step	Reaction Description	Conditions & Reagents	References/Research Findings
1	Preparation of 2-bromophenol derivative	Bromination of phenol derivatives using N-bromosuccinimide (NBS) in the presence of a radical initiator	Literature indicates NBS-mediated bromination at the ortho position of phenols is efficient
2	Formation of phenoxy intermediate	Nucleophilic substitution of 2-bromophenol with suitable electrophiles or coupling with halogenated pyrimidine derivatives	Use of potassium carbonate in polar aprotic solvents like DMF or acetonitrile enhances yields
3	Cyclization to pyrimidine ring	Condensation of the phenoxy intermediate with amidines or urea derivatives under reflux conditions	Cyclization typically occurs at elevated temperatures (~150°C), facilitated by acid or base catalysis
4	Hydroxylation at the 2-position	Selective hydroxylation using oxidants such as hydrogen peroxide or tert-butyl hydroperoxide (TBHP) under controlled conditions	Research indicates that oxidation with hydrogen peroxide in acidic media yields the desired 2-ol derivatives with high selectivity

Advantages:

• High regioselectivity
• Compatibility with various substituents
• Potential for scale-up

Pyrimidine Ring Construction via Multicomponent Reactions

Overview:

This approach constructs the pyrimidine core from simpler building blocks such as β-dicarbonyl compounds, amidines, and halogenated precursors, followed by halogenation and substitution reactions.

Key Steps:

Step	Reaction Details	Conditions & Reagents	Literature/Research Data
1	Synthesis of pyrimidine scaffold	Condensation of β-ketoesters with formamidine derivatives at 100-120°C	Well-documented in heterocyclic synthesis literature
2	Introduction of bromophenoxy group	Nucleophilic aromatic substitution with 2-bromophenol derivatives under basic conditions	Typically carried out in polar aprotic solvents, e.g., DMF, at 80°C
3	Selective hydroxylation at position 2	Oxidation using hydrogen peroxide or other oxidants, as described above	Consistent with oxidation protocols reported in heterocyclic chemistry studies

Advantages:

• Modular synthesis
• Flexibility in substituent variation
• High yields reported (up to 96%)

Halogenation and Functionalization of Pyrimidine Derivatives

Overview:

This method involves halogenation of pre-formed pyrimidine rings, followed by selective substitution to introduce the phenoxy group.

Procedure:

Step	Reaction Description	Conditions & Reagents	References/Research Findings
1	Preparation of pyrimidine core	Cyclization of β-ureidocarbonyl compounds with formamidine derivatives	Standard heterocyclic synthesis protocols
2	Halogenation at 2-position	Use of N-bromosuccinimide or phosphorus tribromide (PBr₃) in inert solvents	Controlled conditions prevent over-halogenation
3	Coupling with phenol derivatives	Nucleophilic substitution with 2-bromophenol in the presence of base	Achieves high regioselectivity and yield

Recent Advances and Patent-Driven Methods

Recent patents have introduced novel, efficient synthetic routes emphasizing cost-effectiveness and environmental considerations:

• Patent CN104447570A describes a route involving the reaction of 2-hydroxypyrimidine with hydrobromic acid and hydrogen peroxide, followed by chlorination with phosphorus oxychloride, yielding 5-(2-bromophenoxy)pyrimidin-2-ol with yields exceeding 96% and high purity.

• Patent CN114591250A details a multi-step synthesis starting from 2-hydroxypyrimidine salts, involving oxidation, chlorination, and coupling steps, optimized for industrial scalability and minimal waste.

Summary of Key Data and Comparative Analysis

Methodology	Starting Materials	Typical Yield	Reaction Conditions	Advantages	References
Direct Aromatic Substitution & Cyclization	2-bromophenol, amidines	85-95%	Reflux, elevated temperatures (~150°C)	High regioselectivity	,,
Multicomponent Synthesis	β-dicarbonyl, amidines, phenols	Up to 96%	100-120°C, modular steps	Flexible, scalable
Halogenation & Functionalization	Pyrimidine precursors	85-96%	Controlled halogenation, chlorination	Precise functionalization	,

Chemical Reactions Analysis

Coupling Reactions

The bromophenoxy group facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. For example:

Reaction Type	Reagents/Conditions	Product Application	Reference
Suzuki-Miyaura Coupling	Pd(PPh₃)₄, Na₂CO₃, DMF/H₂O (80°C)	Biaryl derivatives for drug discovery
Buchwald-Hartwig Amination	Pd₂(dba)₃, Xantphos, Cs₂CO₃, toluene (110°C)	N-Aryl pyrimidine analogs

These reactions exploit the bromine atom’s electrophilicity, enabling aryl-aryl or aryl-amine bond formation .

Nucleophilic Substitution

The hydroxyl group at position 2 and bromine at the ortho-position undergo nucleophilic substitutions under basic conditions:

Substitution Site	Nucleophile	Conditions	Yield (%)	Reference
C2-OH	Alkyl halides	K₂CO₃, DMF, 60°C	65–78
C5-Bromophenoxy	Amines/Thiols	CuI, L-Proline, DMSO, 100°C	45–60

Methylation or sulfonation at C2-OH enhances solubility, while substitution at the bromophenoxy group diversifies aromatic functionality .

Oxidation and Reduction

The pyrimidine ring and phenolic ether group participate in redox reactions:

Reaction Type	Reagents/Conditions	Outcome	Reference
Oxidation	mCPBA (3-chloroperoxybenzoic acid)	N-Oxide formation for enhanced reactivity
Reduction	H₂, Pd/C (EtOH, RT)	Dehalogenation to phenol derivatives

Oxidation with mCPBA generates pyrimidine N-oxides, which are intermediates for further functionalization .

Cycloaddition and Ring-Opening

The compound participates in Diels-Alder reactions and heterocycle synthesis:

Reaction Type	Reagents/Conditions	Product	Reference
Diels-Alder	Benzyl 1,2,3-triazine-5-carboxylate	Fused pyrimidine-triazine hybrids
Ring-Opening	NH₃, EtOH, 70°C	Pyrazole-pyrimidine hybrids

These reactions expand the compound’s utility in generating polycyclic architectures for medicinal chemistry .

Functionalization via C–H Activation

Directed C–H bond functionalization enables selective modifications:

Position Functionalized	Catalyst System	Product Type	Reference
C6 of pyrimidine	Pd(OAc)₂, Ag₂CO₃, HFIP, 100°C	Aryl/heteroaryl derivatives
C3 of bromophenoxy	RuCl₃, Oxidizing agents	Aldehydes via formylation

Palladium-catalyzed C–H activation at C6 introduces aryl groups, while formylation at C3 adds electrophilic sites .

Acid/Base-Mediated Rearrangements

Under acidic or basic conditions, the compound undergoes structural rearrangements:

Condition	Reagents	Outcome	Reference
Acidic (HCl)	Conc. HCl, reflux	Cleavage of ether linkage
Basic (NaOH)	NaOH, H₂O/EtOH, 80°C	Hydrolysis to diol intermediates

Ether cleavage under acidic conditions generates bromophenol and pyrimidin-2-ol fragments .

Coordination Chemistry

The pyrimidine N and O atoms act as ligands in metal complexes:

Metal Ion	Ligand Sites	Application	Reference
Cu(II)	N1-pyrimidine, O2	Catalytic oxidation reactions
Pd(II)	O2, Br (π-coordination)	Cross-coupling precatalysts

These complexes are pivotal in catalytic cycles for organic transformations .

Scientific Research Applications

5-(2-Bromophenoxy)pyrimidin-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Pyrimidine derivatives, including 5-(2-Bromophenoxy)pyrimidin-2-ol, are investigated for their potential therapeutic applications, such as anti-inflammatory and antiviral agents.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-(2-Bromophenoxy)pyrimidin-2-ol involves its interaction with specific molecular targets. Pyrimidine derivatives are known to inhibit the activity of enzymes such as cyclooxygenase (COX), which plays a role in the inflammatory response . By inhibiting COX, this compound can reduce the production of pro-inflammatory mediators like prostaglandins . Additionally, it may interact with other molecular pathways involved in cell proliferation and apoptosis, contributing to its potential anticancer effects .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares 5-(2-bromophenoxy)pyrimidin-2-ol with structurally related pyrimidin-2-ol derivatives:

Compound Name	Substituents	Molecular Formula	Melting Point (°C)	Key Biological Activity	Reference
5-(3-Bromophenoxy)pyrimidin-2-ol	3-Bromophenoxy at C5, -OH at C2	C₁₀H₇BrN₂O₂	Not reported	Not reported
4-(4-Nitrophenyl)pyrimidin-2-ol (5c)	4-Nitrophenyl at C4, -OH at C2	C₁₀H₈N₃O₃	239	Antimicrobial, anti-inflammatory
6-(Thiophen-2-yl)pyrimidin-2-ol (4a-d)	Thiophene at C6, -OH at C2	C₈H₆N₂OS	170–240	Antimicrobial
5-(2-Methylphenyl)pyrimidin-2-ol	2-Methylphenyl at C5, -OH at C2	C₁₁H₁₀N₂O	Not reported	Not reported
5-Bromo-2,4-dihydroxypyrimidine	-Br at C5, -OH at C2 and C4	C₄H₃BrN₂O₂	213–215	Precursor for agrochemicals

Key Observations:

• Substituent Position: The position of the bromophenoxy group (e.g., 2- vs. 3-bromo) significantly impacts electronic and steric properties. For instance, 5-(3-bromophenoxy)pyrimidin-2-ol () may exhibit different reactivity compared to the 2-bromo isomer due to variations in resonance stabilization.
• Biological Activity: Nitrophenyl and thiophenyl substituents enhance antimicrobial activity, as seen in compounds 5c () and 4a-d (). The bromophenoxy group’s role in bioactivity remains underexplored but could synergize with the pyrimidine core for targeted applications.
• Thermal Stability: Higher melting points (e.g., 239°C for 5c ) correlate with nitro groups, which increase molecular rigidity. Bromine’s polarizability may similarly stabilize the crystal lattice in bromophenoxy derivatives.

Spectral and Reactivity Comparisons

• IR Spectroscopy : Pyrimidin-2-ol derivatives show characteristic O–H stretches at 3200–3400 cm⁻¹ and C=O/C=N stretches at 1650–1700 cm⁻¹ . Bromine’s electronegativity may shift these peaks slightly.
• NMR Data: In 4-(2-hydroxy-5-(phenyldiazenyl)phenyl)-6-(4-hydroxyphenyl)pyrimidin-2-ol (4e ), aromatic protons resonate at δ 6.8–8.2 ppm. The deshielding effect of bromine in 5-(2-bromophenoxy)pyrimidin-2-ol would likely shift adjacent protons upfield.
• Reactivity: The hydroxyl group at C2 participates in hydrogen bonding and acylations, while the bromophenoxy group may undergo halogen exchange or cross-coupling reactions .

Biological Activity

5-(2-Bromophenoxy)pyrimidin-2-ol is a notable compound within the pyrimidine derivatives class, characterized by its unique bromophenoxy substitution that influences its biological activity. This article explores its antimicrobial and anticancer properties, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

5-(2-Bromophenoxy)pyrimidin-2-ol has the molecular formula C$_{12}$H$_{10}$BrN$_{2}$O and a molecular weight of 267.08 g/mol. The structural features of this compound include:

• Pyrimidine ring : A six-membered aromatic ring containing nitrogen atoms.
• Bromophenoxy group : Enhances the compound's interaction with biological targets.

Antimicrobial Properties

Research indicates that 5-(2-Bromophenoxy)pyrimidin-2-ol exhibits significant antimicrobial activity against various pathogens. In particular, studies have shown its effectiveness against:

• Bacteria : Including Staphylococcus aureus and Escherichia coli.
• Fungi : Such as Candida albicans and Aspergillus niger.

The mechanism of action is believed to involve the inhibition of specific enzymes critical for bacterial growth and survival. For instance, its potential to inhibit cyclooxygenase (COX) enzymes suggests a pathway for reducing inflammation associated with infections .

Anticancer Properties

5-(2-Bromophenoxy)pyrimidin-2-ol has also been investigated for its anticancer effects. It has shown promise in inhibiting cell proliferation in various cancer cell lines, including:

• HepG2 (liver cancer)
• MCF-7 (breast cancer)

The compound triggers apoptosis in these cells, primarily through the activation of caspases, which are crucial for programmed cell death. The structure-activity relationship studies indicate that modifications to the bromophenoxy group can enhance its potency against cancer cells .

The biological activity of 5-(2-Bromophenoxy)pyrimidin-2-ol is attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : It inhibits COX enzymes, which play a role in inflammatory processes.
• Cell Signaling Pathways : By affecting signaling pathways associated with cell survival and proliferation, it induces apoptosis in cancer cells.

Structure-Activity Relationship (SAR)

Understanding the SAR of 5-(2-Bromophenoxy)pyrimidin-2-ol is critical for optimizing its biological activity. Key findings include:

Compound Name	Structural Features	Unique Properties
Pyrimidin-2-ol	Hydroxyl group at position 2	Lacks bromophenoxy group
5-(4-Bromophenoxy)pyrimidin-2-ol	Bromophenoxy group at position 4	Different substitution pattern
5-(3-Chlorophenoxy)pyrimidin-2-ol	Chlorophenoxy group at position 3	Exhibits different biological activities

These comparisons highlight how variations in substitution can significantly affect the compound's reactivity and biological efficacy .

Case Studies

Several studies have investigated the biological activity of 5-(2-Bromophenoxy)pyrimidin-2-ol:

• Antimicrobial Evaluation : A study reported that derivatives of pyrimidin-2-ol showed enhanced antimicrobial activity when electron-withdrawing groups like bromine were present on the aromatic ring .
• Cancer Cell Studies : Research demonstrated that compounds similar to 5-(2-Bromophenoxy)pyrimidin-2-ol could inhibit EGFR signaling pathways, leading to reduced proliferation in cancer cell lines .
• In Vivo Studies : Animal models have been used to assess anti-inflammatory effects, showing that compounds with similar structures can significantly reduce edema and inflammatory markers .

Q & A

Q. What are the recommended synthetic routes for 5-(2-Bromophenoxy)pyrimidin-2-ol, and how can reaction efficiency be optimized?

The synthesis of pyrimidine derivatives often involves cross-coupling reactions. For example, microwave-assisted Heck-Sonogashira reactions between halogenated pyrimidines and aryl alkynyl substrates can yield functionalized pyrimidines . Key parameters include:

• Catalyst selection : Palladium-based catalysts (e.g., Pd(PPh₃)₄) are effective for coupling reactions.
• Solvent optimization : Use polar aprotic solvents like DMF or THF under inert atmospheres.
• Temperature control : Microwave irradiation (100–150°C) improves reaction rates and reduces side products .
  Purification via column chromatography (silica gel, ethyl acetate/hexane) is recommended.

Q. What analytical techniques are suitable for confirming the structure and purity of 5-(2-Bromophenoxy)pyrimidin-2-ol?

• LC/ESI-MS : Combines liquid chromatography with electrospray ionization mass spectrometry for molecular weight confirmation and impurity detection. In-source fragmentation can validate structural motifs .
• NMR spectroscopy : ¹H and ¹³C NMR (in DMSO-d₆ or CDCl₃) resolve aromatic protons and bromophenoxy substituents.
• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) assess purity (>95%) .

Q. How should 5-(2-Bromophenoxy)pyrimidin-2-ol be stored to ensure long-term stability?

• Storage conditions : Seal in airtight containers under nitrogen or argon to prevent oxidation.
• Temperature : Store at –20°C for long-term stability; short-term storage at 4°C in desiccators is acceptable .
• Light sensitivity : Protect from UV light using amber glass vials.

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for brominated pyrimidine derivatives?

Discrepancies in bioactivity (e.g., antifungal IC₅₀ values) may arise from assay conditions or structural analogs. Strategies include:

• Standardized assays : Use CLSI/M38-A2 guidelines for antifungal testing, ensuring consistent inoculum sizes and incubation times .
• Structural comparisons : Compare substituent effects (e.g., trifluoromethyl vs. methoxy groups) using QSAR models .
• Dose-response validation : Perform triplicate experiments with positive controls (e.g., fluconazole) to calibrate activity thresholds .

Q. What experimental designs are effective for studying the environmental fate of 5-(2-Bromophenoxy)pyrimidin-2-ol?

Adopt a tiered approach:

• Laboratory studies :
  • Hydrolysis/photolysis : Expose the compound to UV light (λ = 254–365 nm) in aqueous buffers (pH 3–9) to track degradation products via LC-MS .
  • Sorption experiments : Use soil columns to measure adsorption coefficients (Kd) with HPLC quantification .
• Field studies : Monitor persistence in agricultural soils using split-plot designs with replicates to account for environmental variability .

Q. How can silver-catalyzed cyclization be applied to synthesize functionalized pyrido[2,3-d]pyrimidines from 5-(2-Bromophenoxy)pyrimidin-2-ol?

• Reaction setup : React the compound with alkynes (e.g., phenylacetylene) in the presence of Ag₂O (10 mol%) and K₂CO₃ in DMF at 80°C .
• Mechanistic insights : Silver facilitates alkyne activation, enabling 6-endo-dig cyclization to form fused pyrido-pyrimidine cores.
• Characterization : Confirm regioselectivity via NOESY NMR and X-ray crystallography .

Methodological Resources

Q. How can SciFinder be leveraged to identify precursors for synthesizing 5-(2-Bromophenoxy)pyrimidin-2-ol?

• Structure search : Use the "Substance Identifier" tool with the CAS RN or draw the structure to retrieve synthetic protocols.
• Reaction search : Filter for "preparation" reactions involving bromophenol and pyrimidine intermediates.
• Citation tracking : Review patents (e.g., USPAT2) for scalable methods .

Q. What are the best practices for designing dose-response studies to evaluate the compound’s cytotoxicity?

• Cell lines : Use adherent mammalian cells (e.g., HEK293 or HeLa) with MTT assays for viability.
• Concentration range : Test 0.1–100 μM, including vehicle controls (e.g., DMSO ≤0.1%).
• Data analysis : Calculate IC₅₀ values using nonlinear regression (e.g., GraphPad Prism) and validate with ANOVA .